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Compound of Interest

Compound Name:
ETHYL 5H-

OCTAFLUOROPENTANOATE

Cat. No.: B1333793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of ETHYL 5H-
OCTAFLUOROPENTANOATE (CAS: 2795-50-8). Adherence to these guidelines is crucial for

ensuring laboratory safety and maintaining the integrity of the compound for research and

development purposes.

Quantitative Data Summary
The physical and chemical properties of ETHYL 5H-OCTAFLUOROPENTANOATE are

summarized in the table below for easy reference.
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Property Value

CAS Number 2795-50-8

Molecular Formula C7H6F8O2

Molecular Weight 274.11 g/mol [1]

Appearance Colorless to Almost colorless clear liquid

Purity >98.0% (GC)

Density 1.458 g/cm³[2][3]

Boiling Point 140-180°C[2][3]

Refractive Index 1.326[3]

Safety and Handling Protocols
ETHYL 5H-OCTAFLUOROPENTANOATE is a flammable liquid and requires careful handling

to prevent exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound.

Eye and Face Protection: Chemical safety goggles are mandatory. In situations with a higher

risk of splashing, a face shield should be worn in addition to goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required. It is

advisable to change gloves immediately if they become contaminated.

Skin and Body Protection: A laboratory coat must be worn. For procedures with a higher risk

of exposure, a chemical-resistant apron or coveralls should be worn over the lab coat.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood, to minimize inhalation of vapors.

General Handling Procedures
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Always handle ETHYL 5H-OCTAFLUOROPENTANOATE in a well-ventilated area or a

chemical fume hood.

Avoid direct contact with skin and eyes.

Prevent the formation of vapors and aerosols.

Keep the compound away from heat, sparks, open flames, and other ignition sources.[4] No

smoking is permitted in the handling area.

Use non-sparking tools to prevent ignition.

Ground and bond containers and receiving equipment to prevent static discharge.

Wash hands thoroughly after handling the compound.

First Aid Measures
In case of accidental exposure, follow these first aid procedures:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected

skin area with plenty of water. If skin irritation occurs, get medical advice.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention.

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

Storage Procedures
Proper storage is essential for maintaining the stability and quality of ETHYL 5H-
OCTAFLUOROPENTANOATE.

Keep the container tightly closed.
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Store in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, and open flames.

Protect from direct sunlight.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Experimental Protocols
The following is a representative protocol for preparing a standard solution of ETHYL 5H-
OCTAFLUOROPENTANOATE.

Protocol: Preparation of a 10 mM Standard Solution
Objective: To prepare a 100 mL of a 10 mM standard solution of ETHYL 5H-
OCTAFLUOROPENTANOATE in a suitable solvent (e.g., Acetonitrile).

Materials:

ETHYL 5H-OCTAFLUOROPENTANOATE (CAS: 2795-50-8)

Acetonitrile (HPLC grade or equivalent)

100 mL volumetric flask

Analytical balance

Micropipette or glass pipette

Beaker

Spatula

Appropriate PPE (safety goggles, nitrile gloves, lab coat)

Procedure:
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Pre-calculation:

Molecular Weight (MW) of ETHYL 5H-OCTAFLUOROPENTANOATE = 274.11 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Volume of Solution (V) = 100 mL = 0.100 L

Calculate the required mass (m) of the compound:

m = C * V * MW

m = 0.010 mol/L * 0.100 L * 274.11 g/mol = 0.27411 g

Preparation:

Ensure all work is performed inside a chemical fume hood.

Don the appropriate PPE.

Place a clean, dry beaker on the analytical balance and tare it.

Carefully weigh approximately 0.274 g of ETHYL 5H-OCTAFLUOROPENTANOATE into

the beaker. Record the exact mass.

Add a small amount of acetonitrile (approximately 20-30 mL) to the beaker and gently swirl

to dissolve the compound completely.

Quantitatively transfer the dissolved solution into a 100 mL volumetric flask.

Rinse the beaker with small portions of acetonitrile and add the rinsings to the volumetric

flask to ensure all the compound is transferred.

Add acetonitrile to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.
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Label the flask clearly with the name of the compound, the exact concentration, the

solvent, the date of preparation, and your initials.

Storage of the Solution:

Store the prepared solution in a tightly sealed container in a cool, dark place. Refer to the

general storage guidelines for the neat compound.

Visualized Workflows and Pathways
The following diagrams illustrate key logical relationships and workflows for handling and

storage.
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Safe Handling and Storage Workflow for ETHYL 5H-OCTAFLUOROPENTANOATE

Preparation

Handling

Storage & Waste

Emergency Procedures

Obtain ETHYL 5H-OCTAFLUOROPENTANOATE

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Before Handling

Work in a Chemical Fume Hood

Dispense and Weigh Compound

Dissolve in Solvent In Case of Spill:
Evacuate, Ventilate, Contain

In Case of Exposure:
Follow First Aid Measures

Transfer to Final Container

Store in a Cool, Dry, Well-Ventilated Area
Away from Ignition Sources

Store Unused Reagent

Dispose of Waste According to
Institutional Protocols

Dispose of Empty Containers
and Contaminated Materials

Click to download full resolution via product page

Caption: Workflow for Safe Handling of ETHYL 5H-OCTAFLUOROPENTANOATE.
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Decision Pathway for PPE Selection

Handling ETHYL 5H-OCTAFLUOROPENTANOATE?

Routine Weighing/Dissolving

Yes, small scale

Large Volume Transfer or
Potential for Splashing

Yes, large scale

Standard PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Enhanced PPE:
- Safety Goggles & Face Shield

- Double Nitrile Gloves
- Chemical Resistant Apron

Proceed with Experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.chembk.com/en/chem/2795-50-8
https://www.tcichemicals.com/AT/en/p/E1022
https://www.benchchem.com/product/b1333793#handling-and-storage-procedures-for-ethyl-5h-octafluoropentanoate
https://www.benchchem.com/product/b1333793#handling-and-storage-procedures-for-ethyl-5h-octafluoropentanoate
https://www.benchchem.com/product/b1333793#handling-and-storage-procedures-for-ethyl-5h-octafluoropentanoate
https://www.benchchem.com/product/b1333793#handling-and-storage-procedures-for-ethyl-5h-octafluoropentanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1333793?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

